3-Bromo-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one
Overview
Description
“3-Bromo-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one” is a heterocyclic compound with the molecular formula C10H10BrN3O . It has a molecular weight of 268.11 g/mol . The IUPAC name for this compound is 3-bromo-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one .
Molecular Structure Analysis
The compound has a complex structure that includes a bromine atom, a pyrazole ring, and a quinazoline ring . The canonical SMILES representation of the molecule is C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)Br
.
Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 44.7 Ų . It has a computed XLogP3-AA value of 1.8 , indicating its lipophilicity. The compound has one hydrogen bond donor and three hydrogen bond acceptors . It has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are both 267.00072 g/mol .
Scientific Research Applications
Antiproliferative and Antimicrobial Activities
Synthesis and Biological Evaluation of 2-Pyridylquinazoline Derivatives : These derivatives, including those related to 3-Bromo-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one, have been explored for potential antitumor and antimicrobial properties. Some showed selective antibacterial activity against Gram-positive bacteria like S. aureus (Eweas, Abdallah, & Elbadawy, 2021).
Antiproliferative Agents and Pim-1 Kinase Inhibitors : Compounds, including pyrazolo[5,1-b]quinazoline derivatives, were synthesized and evaluated for their antiproliferative activity against various cancer cell lines and as Pim-1 kinase inhibitors. Some exhibited significant activities (Mohareb, Abdo, & Wardakhan, 2017).
Anti-Proliferative Evaluations of Heterocyclic Derivatives : Novel derivatives of 5,6,8,9-tetrahydropyrazolo[5,1-b]quinazolin-7(3H)-one were synthesized and evaluated for antiproliferative activities against various cancer cell lines, showing significant results (Mahmoud, Alsharif, & Mohareb, 2020).
Microwave Synthesis and Characterization
- Microwave Synthesis of Pyrazolyl-Oxopropyl-Quinazolin-4(3H)-one Derivatives : These derivatives were synthesized using microwave irradiation and evaluated for antimicrobial activity, demonstrating their potential in biological applications (Raval, Desai, & Desai, 2012).
Chemoselective Synthesis Protocols
- Tuning Chemo- and Regioselectivities in Multicomponent Condensations : Various synthetic protocols were explored for the synthesis of pyrazoloquinolinones and pyrazoloquinazolinones, including derivatives of 3-Bromo-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one, highlighting their chemical versatility (Chebanov et al., 2008).
Anti-Inflammatory and Analgesic Properties
- Anti-Inflammatory and Analgesic Screening of Quinazolin-4-One Derivatives : Novel series of derivatives were synthesized and evaluated for analgesic and anti-inflammatory activities, demonstrating potential medicinal applications (Eweas, El-Nezhawy, Baiuomy, & Awad, 2012).
Antibacterial Activity and Structural Analysis
Synthesis and Antibacterial Activity of Quinazolin-4-Ones : A series of derivatives with different substituents were synthesized and screened for antibacterial activity, showing good to moderate effects (Akl, El-Sayed, & Saied, 2017).
Cytotoxicity and Molecular Docking Studies : The synthesized derivatives were evaluated for cytotoxicity against human breast adenocarcinoma and cervical cancer cells, with some showing significant cytotoxicity (Mphahlele, Gildenhuys, & Parbhoo, 2017).
Copper(I)-Catalyzed Synthesis of Thienopyrazoloquinazolinone Derivatives : Fused tetracyclic thieno[3′,2′:3,4]pyrazolo[5,1-b]quinazolin-6(4H)-one derivatives were synthesized, demonstrating the compound's versatility in organic synthesis (Zhang, Chen, Zhang, & Wang, 2016).
Synthesis and Evaluation of Antimicrobial Activity : Novel substituted quinazoline derivatives were synthesized and evaluated for their antimicrobial activities, showing potent effects against various bacterial and fungal strains (Chaitanya, Ravi, Damodhar, & ANISETTI, 2018).
properties
IUPAC Name |
3-bromo-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O/c11-7-5-12-14-9(7)13-8-4-2-1-3-6(8)10(14)15/h5,12H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEVNVYGDBJKAHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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